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Compound of Interest

Compound Name: Anthglutin

Cat. No.: B1665564

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the commercial availability and procurement of
Anthglutin (CAS 69168-09-8), a potent inhibitor of y-glutamyl transpeptidase (GGT). It also
includes comprehensive application notes and experimental protocols to facilitate its use in
research and drug development.

Commercial Suppliers and Purchasing Options

Anthglutin, chemically known as 2-[2-[(4S)-4-amino-4-carboxybutanoyl]hydrazinyllbenzoic
acid, is available from a select number of specialized chemical suppliers. Researchers can
procure this compound from the following vendors:
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. ) Contact
Supplier Website . Notes
Information

Offers industrial grade
CHEMLYTE Anthglutin. Specifics
SOLUTIONS CO,, --INVALID-LINK-- Not directly available on purity, quantity, and
LTD. pricing require direct

inquiry.

Lists Anthglutin for
research purposes.
Detailed product
Targetmol --INVALID-LINK-- Not directly available specifications and
purchasing
information available

upon request.

Provides Anthglutin for
research use, with
options for various
MedChemExpress --INVALID-LINK-- --INVALID-LINK-- N )
quantities. Price
quotes are available

on their website.

Distributes Anthglutin
for life science

BioCat GmbH --INVALID-LINK-- Not directly available research. Inquiries for
purchasing details are

recommended.

Note: Availability, purity, and pricing are subject to change. It is highly recommended to contact
the suppliers directly for the most current information and to request certificates of analysis to
ensure product quality.

Application Notes
Mechanism of Action

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Anthglutin is a reversible inhibitor of y-glutamyl transpeptidase (GGT), an enzyme involved in
the metabolism of glutathione (GSH). GGT plays a crucial role in the extracellular catabolism of
GSH, which is vital for maintaining the cellular redox balance and supplying precursor amino
acids for intracellular GSH synthesis. By inhibiting GGT, Anthglutin can modulate cellular
processes that are dependent on GSH metabolism.

Research Applications

The inhibitory action of Anthglutin on GGT makes it a valuable tool for a variety of research
applications, particularly in the fields of oncology, inflammation, and toxicology.

e Cancer Research: Elevated GGT levels are associated with various cancers and can
contribute to tumor progression and drug resistance. Anthglutin can be used to investigate
the role of GGT in cancer cell proliferation, apoptosis, and sensitivity to chemotherapy.

 Inflammation and Oxidative Stress Studies: GGT is involved in the regulation of inflammatory
responses and the protection of cells from oxidative damage. Anthglutin can be employed
to study the impact of GGT inhibition on inflammatory signaling pathways and cellular
responses to oxidative stress.

o Drug Development: As a specific inhibitor of GGT, Anthglutin can serve as a lead
compound for the development of novel therapeutics targeting GGT-related pathologies.

Experimental Protocols
In Vitro GGT Inhibition Assay

This protocol describes a general method for assessing the inhibitory activity of Anthglutin on
GGT in a cell-free system.

Materials:
» Purified y-glutamyl transpeptidase (human or other species)
e y-glutamyl-p-nitroanilide (GGPNA) as substrate

» Glycylglycine as an acceptor substrate
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Tris-HCI buffer (pH 8.0)

Anthglutin (dissolved in a suitable solvent, e.g., DMSO)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of Anthglutin in the chosen solvent.

e In a 96-well plate, add increasing concentrations of Anthglutin to the wells. Include a vehicle
control (solvent only).

e Add the GGT enzyme solution to each well and incubate for a predetermined time (e.g., 15
minutes) at 37°C to allow for inhibitor binding.

« Initiate the enzymatic reaction by adding the GGPNA and glycylglycine solution to each well.

o Monitor the formation of p-nitroaniline by measuring the absorbance at 405 nm at regular
intervals using a microplate reader.

o Calculate the rate of reaction for each Anthglutin concentration and the control.

o Determine the IC50 value of Anthglutin by plotting the percentage of GGT inhibition against
the logarithm of the inhibitor concentration.

Cellular Glutathione Depletion Assay

This protocol outlines a method to evaluate the effect of Anthglutin on intracellular glutathione
levels in cultured cells.

Materials:
e Cell line of interest (e.g., cancer cell line with high GGT expression)

o Complete cell culture medium
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e Anthglutin

o Glutathione assay kit (commercially available)

o Cell lysis buffer

o 96-well cell culture plates

o Plate reader

Procedure:

o Seed the cells in a 96-well plate and allow them to adhere overnight.

o Treat the cells with various concentrations of Anthglutin for a specific duration (e.qg., 24, 48,
or 72 hours). Include an untreated control.

» After the treatment period, wash the cells with PBS.
e Lyse the cells using the provided lysis buffer.

o Perform the glutathione assay on the cell lysates according to the manufacturer's
instructions.

e Measure the absorbance or fluorescence using a plate reader.
o Normalize the glutathione levels to the total protein concentration of each sample.

e Analyze the data to determine the effect of Anthglutin on intracellular glutathione
concentrations.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Inhibition of the y-glutamyl transpeptidase (GGT) pathway by Anthglutin.
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Caption: Experimental workflow for an in vitro GGT inhibition assay.
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 To cite this document: BenchChem. [Anthglutin: A Guide to Commercial Suppliers,
Purchasing Options, and Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1665564#commercial-suppliers-and-
purchasing-options-for-anthglutin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1665564#commercial-suppliers-and-purchasing-options-for-anthglutin
https://www.benchchem.com/product/b1665564#commercial-suppliers-and-purchasing-options-for-anthglutin
https://www.benchchem.com/product/b1665564#commercial-suppliers-and-purchasing-options-for-anthglutin
https://www.benchchem.com/product/b1665564#commercial-suppliers-and-purchasing-options-for-anthglutin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665564?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

